Cas no 2168903-83-9 (3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea
• CAS No: 2168903-83-9
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 6389501
• PubChem ID: 165787739
• Update Time: 2025-06-12

3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea
• EN300-1274449
• 2168903-83-9

• Inchi： 1S/C9H18N2OS/c1-4-7(2)11-9(13)10-6-5-8(3)12/h4,7-8,12H,1,5-6H2,2-3H3,(H2,10,11,13)
• InChI Key： HCKOPPREZGAVSQ-UHFFFAOYSA-N
• SMILES： S=C(NC(C=C)C)NCCC(C)O

Computed Properties

• Exact Mass: 202.11398438g/mol
• Monoisotopic Mass: 202.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea

Introduction to 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea (CAS No. 2168903-83-9)

3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea, identified by the Chemical Abstracts Service Number (CAS No.) 2168903-83-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative features a unique structural framework comprising an thiourea moiety linked to a butenyl group and a 3-hydroxybutyl side chain. The presence of both hydrophobic and hydrophilic regions in its molecular structure makes it a versatile candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The compound’s molecular architecture, characterized by its dual functionality, positions it as a potential intermediate in the synthesis of more complex pharmacophores. The thiourea core is well-documented for its role in medicinal chemistry, often serving as a key scaffold in the design of antimicrobial, antiviral, and anticancer agents. The incorporation of a butenyl group enhances the compound’s lipophilicity, facilitating membrane penetration, while the 3-hydroxybutyl moiety introduces hydrophilicity, improving water solubility and bioavailability. This balance of properties is critical for optimizing pharmacokinetic profiles in drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of thiourea derivatives as modulators of enzyme activity. Specifically, studies suggest that compounds bearing a similar structural motif to 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea may exhibit inhibitory effects on proteases and kinases involved in inflammatory pathways. Such enzymes are increasingly recognized as targets for therapeutic intervention in chronic diseases, including rheumatoid arthritis and certain types of cancer.

Moreover, the hydroxybutyl substituent presents an attractive site for further functionalization, enabling the synthesis of prodrugs or conjugates with enhanced targeting capabilities. For instance, coupling this compound with nucleic acid delivery systems could improve gene therapy efficacy by facilitating cellular uptake and reducing degradation. Such applications align with ongoing research trends in nanomedicine and personalized medicine, where structural diversity is leveraged to achieve precise therapeutic outcomes.

In vitro studies have begun to explore the biochemical interactions of CAS No. 2168903-83-9 with biological macromolecules. Preliminary data indicate that this compound interacts with cysteine residues in protein targets, potentially disrupting disulfide bond networks critical for enzyme function. This mechanism is particularly relevant for pathogens that rely on cysteine proteases for survival, suggesting broad-spectrum antimicrobial potential. Additionally, its ability to modulate redox-sensitive signaling pathways may contribute to its therapeutic efficacy in oxidative stress-related disorders.

The synthesis of 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea involves multi-step organic transformations, including condensation reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the butenyl-thiourea core with high regioselectivity. These techniques not only improve yield but also minimize byproduct formation, aligning with green chemistry principles that emphasize sustainable production practices.

The compound’s stability under various storage conditions has been evaluated through kinetic studies and spectroscopic analyses. Results demonstrate that when stored at controlled temperatures away from light exposure, CAS No. 2168903-83-9 maintains its structural integrity for extended periods. This stability is crucial for pharmaceutical applications, where degradation could compromise efficacy or introduce hazardous byproducts. Furthermore, compatibility with common solvents used in drug formulation has been assessed to ensure seamless integration into final product formulations.

Regulatory considerations play a pivotal role in the commercialization of novel chemical entities like 3-(but-3-en-2-yl)-1-(3-hydroxybutyl)thiourea. Compliance with Good Manufacturing Practices (GMP) and preclinical safety assessments are mandatory before human trials can commence. Current research efforts are focused on optimizing synthetic routes to meet regulatory standards while maintaining cost-effectiveness for large-scale production. Collaborations between academic institutions and pharmaceutical companies are accelerating these endeavors by pooling expertise across synthetic chemistry, pharmacology, and regulatory affairs.

The future prospects of this compound are promising, with ongoing investigations into its role as a building block for next-generation therapeutics. Innovations in medicinal chemistry continue to drive demand for structurally diverse intermediates like thioureas with functional handles for further derivatization. As drug discovery shifts toward more modular approaches—where key pharmacophores are connected via flexible linkers—the versatility offered by CAS No. 2168903-83-9 positions it as a valuable asset in corporate research portfolios.

In conclusion,3-(but-3-en-2-yl)-1-(3-hydroxybutul)thiourea (CAS No., 21689038) represents a compelling example of how structural innovation can unlock new therapeutic possibilities within pharmaceutical chemistry。 Its unique combination of lipophilic and hydrophilic features， coupled with its reactivity， makes it an attractive candidate for further development。 As research progresses， this compound will likely find applications across multiple therapeutic areas， contributing to advancements in human health through targeted molecular interventions。